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Compound of Interest

Compound Name: 6-Aldehydoisoophiopogonone B

Cat. No.: B15587266 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive overview of the discovery, isolation, and

characterization of 6-Aldehydoisoophiopogonone B, a homoisoflavonoid identified from the

traditional Chinese medicine "Maidong" (Ophiopogon japonicus). This document details the

probable methodologies for its extraction and purification and presents its key physicochemical

properties.

Introduction
Ophiopogon japonicus (L.f.) Ker-Gawl., a member of the Liliaceae family, is a perennial herb

with a long history of use in traditional medicine, particularly for cardiovascular and respiratory

ailments.[1][2] Phytochemical investigations have revealed a rich diversity of secondary

metabolites within this plant, including steroidal saponins, polysaccharides, and a unique class

of compounds known as homoisoflavonoids.[2][3][4] These homoisoflavonoids have garnered

significant interest for their potential pharmacological activities, including anti-inflammatory and

antioxidant effects.[5][6] Among these is 6-Aldehydoisoophiopogonone B, a compound

distinguished by its aldehyde functional group.

Physicochemical Properties
6-Aldehydoisoophiopogonone B is a homoisoflavonoid with the following key identifiers:
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Property Value Reference

Chemical Name
6-aldehydo-isoophiopogonone

B
[7]

Molecular Formula C19H16O6 [7]

CAS Number 112500-89-7 [7]

Purity HPLC ≥98% [7]

Proposed Isolation and Purification Protocol
While a specific protocol for the isolation of 6-Aldehydoisoophiopogonone B is not explicitly

detailed in the surveyed literature, a robust methodology can be constructed based on

established procedures for the separation of homoisoflavonoids from Ophiopogon japonicus.

The following is a proposed experimental workflow.

Diagram: Experimental Workflow for Isolation
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Isolated Compound

Mass Spectrometry (MS)
- Molecular Formula

1H NMR Spectroscopy
- Proton Environment

13C NMR Spectroscopy
- Carbon Skeleton

2D NMR (COSY, HMBC, HSQC)
- Connectivity

Structure Confirmation of
6-Aldehydoisoophiopogonone B

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b15587266#discovery-and-isolation-of-6-
aldehydoisoophiopogonone-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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